3-Cyclopropylacrylonitrile

• Molecular Formula: C6H7N
• Molecular Weight: 93.13 g/mol
• IUPAC Name: 3-cyclopropylprop-2-enenitrile
• InChI: InChI=1S/C6H7N/c7-5-1-2-6-3-4-6/h1-2,6H,3-4H2
• InChI Key: AHJKTMQDOYBLSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C=CC#N

Description

3-Cyclopropylacrylonitrile (CAS No. 591769-05-0) is an acrylonitrile derivative featuring a cyclopropyl substituent at the β-position. Its molecular formula is C₆H₇N, with a molecular weight of 93.13 g/mol. The compound is characterized by a conjugated nitrile group and a strained cyclopropane ring, which confers unique reactivity and stability profiles. It is widely utilized in pharmaceutical synthesis, particularly in the development of covalent-reversible kinase inhibitors, such as EGFR inhibitors . For example, it serves as a key intermediate in the synthesis of (R,E)-2-(3-(4-amino-3-(1-methyl-1H-indol-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidine-1-carbonyl)-3-cyclopropylacrylonitrile (Compound 1e), a potent EGFR inhibitor with a reported yield of 28% under optimized conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

This section compares 3-cyclopropylacrylonitrile with analogous acrylonitrile derivatives, focusing on structural, synthetic, and functional differences.

3-Cyclopentylacrylonitrile

• Molecular Formula : C₈H₁₁N
• Molecular Weight : 121.18 g/mol
• Applications: Less prevalent in pharmaceutical synthesis; primarily used in agrochemical research . Synthesis: Typically prepared via nucleophilic substitution or cycloaddition reactions. No specific yield data is provided in the evidence, but commercial availability is noted (CAS No. 591769-05-0) .

3-Chloropropionic Acid

• Molecular Formula : C₃H₅ClO₂
• Molecular Weight : 108.52 g/mol
• Key Differences :
  • Functional Group: Carboxylic acid with a chlorine substituent vs. nitrile group.
  • Reactivity: 3-Chloropropionic acid undergoes nucleophilic substitution (Cl displacement) or decarboxylation, whereas 3-cyclopropylacrylonitrile participates in conjugate additions or cyclopropane ring-opening.
  • Hazards: Classified as Skin Corrosion/Irritant Category 1 (H314) under CLP regulations, requiring stringent handling protocols .

General Acrylonitrile Derivatives

• Examples : Acrylonitrile (C₃H₃N), 3-methylacrylonitrile (C₄H₅N).
• Comparison :
  • Reactivity : The cyclopropyl group in 3-cyclopropylacrylonitrile increases electron-withdrawing effects, enhancing susceptibility to Michael additions.
  • Thermal Stability : The strained cyclopropane ring may lower thermal stability compared to linear acrylonitriles.